Cas no 106726-82-3 (methyl 5-cyanopyridine-3-carboxylate)

• Product Name: methyl 5-cyanopyridine-3-carboxylate
• CAS No: 106726-82-3
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD07367902
• CID: 62636
• PubChem ID: 13623673
• Update Time: 2025-06-08

methyl 5-cyanopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyanonicotinate
• 5-CYANO-3-PYRIDINECARBOXYLIC ACID METHYL ESTER
• 5-Cyanonicotinic acid methyl ester
• methyl 5-cyanopyridine-3-carboxylate
• Methyl 5-cyano-pyridin-3-carboxylate
• METHYL-5-CYANOPYRIDINE-3-CARBOXYLATE
• 3-Pyridinecarboxylicacid, 5-cyano-, methyl ester
• 3-Pyridinecarboxylic acid, 5-cyano-, methyl ester
• methyl-5-cyano-nicotinate
• 5-carbomethoxy-3-cyanopyridine
• RLUVYUFWNPLVPL-UHFFFAOYSA-N
• VP14797
• AB31365
• TRA0033819
• RP02215
• BC207472
• SY029382
• AB9682
• AC-23038
• MFCD07367902
• 106726-82-3
• A801491
• EN300-2490264
• DTXSID50545259
• W-204610
• DS-1765
• FT-0658799
• SCHEMBL1413482
• AKOS006286287

• MDL： MFCD07367902
• Inchi： 1S/C8H6N2O2/c1-12-8(11)7-2-6(3-9)4-10-5-7/h2,4-5H,1H3
• InChI Key： RLUVYUFWNPLVPL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63

Experimental Properties

• Density: 1.25
• Boiling Point: 269.2℃ at 760 mmHg
• Flash Point: 116.6°C
• Refractive Index: 1.535
• PSA: 62.98000
• LogP: 0.73988

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 5-cyanopyridine-3-carboxylate

Methyl 5-Cyanopyridine-3-Carboxylate (CAS No. 106726-82-3): An Overview

Methyl 5-cyanopyridine-3-carboxylate (CAS No. 106726-82-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl 3-cyanonicotinate, is a derivative of pyridine and features a cyano group and a carboxylate ester functional group. These unique structural characteristics make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 5-cyanopyridine-3-carboxylate consists of a pyridine ring with a cyano group at the 5-position and a methyl ester at the 3-position. The presence of these functional groups imparts distinct chemical properties that are crucial for its potential biological activities. The cyano group, for instance, can participate in various chemical reactions, such as nucleophilic addition and substitution, making it a valuable building block in synthetic chemistry.

Recent research has highlighted the potential of methyl 5-cyanopyridine-3-carboxylate in the development of new drugs. One notable area of interest is its use as an intermediate in the synthesis of pharmaceuticals targeting specific biological pathways. For example, studies have shown that derivatives of this compound can exhibit potent anti-inflammatory and anti-cancer properties. These findings have sparked further investigation into the mechanisms by which these derivatives exert their effects, paving the way for the development of more effective therapeutic agents.

In addition to its potential in drug discovery, methyl 5-cyanopyridine-3-carboxylate has also been explored for its use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Researchers have demonstrated that compounds with similar structures can be used to enhance the performance of organic solar cells, suggesting that methyl 5-cyanopyridine-3-carboxylate could play a role in advancing renewable energy technologies.

The synthesis of methyl 5-cyanopyridine-3-carboxylate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 3-cyanonicotinic acid with methanol in the presence of an acid catalyst, followed by purification techniques such as recrystallization or column chromatography. Advances in green chemistry have also led to the development of more environmentally friendly methods for producing this compound, which is an important consideration for sustainable manufacturing practices.

From a safety perspective, it is essential to handle methyl 5-cyanopyridine-3-carboxylate with appropriate precautions due to its reactivity and potential health effects. Laboratory personnel should use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, methyl 5-cyanopyridine-3-carboxylate (CAS No. 106726-82-3) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an important molecule for further exploration and development. As research continues to uncover new insights into its properties and potential uses, methyl 5-cyanopyridine-3-carboxylate is likely to remain a focus of scientific interest and innovation.